1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE

• IUPAC Name: diethyl 2-[4-(diethylamino)phenyl]-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C23H33NO6/c1-6-24(7-2)16-12-10-15(11-13-16)18-19(21(26)29-8-3)17(25)14-23(5,28)20(18)22(27)30-9-4/h10-13,18-20,28H,6-9,14H2,1-5H3
• InChI Key: PINLPLCLAXZGLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2C(C(=O)CC(C2C(=O)OCC)(C)O)C(=O)OCC
• Molecular Formula: C23H33NO6
• Molecular Weight: 419.5 g/mol

Description

1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE typically involves multi-step organic reactions. Common synthetic routes include:

Condensation Reactions: Involving the reaction of phenols with β-keto esters in the presence of acid catalysts such as concentrated sulfuric acid or trifluoroacetic acid.

Electrophilic Reactions: Utilizing vinyl phosphonium salts and electrophilic reagents.

Industrial Production Methods

Industrial production methods often employ large-scale batch reactors with optimized conditions to maximize yield and purity. Catalysts such as Lewis acids (e.g., aluminum chloride, zinc chloride) and heterogeneous catalysts (e.g., zeolite) are frequently used .

Chemical Reactions Analysis

Types of Reactions

1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE undergoes various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Employing reducing agents such as lithium aluminum hydride.

Substitution: Involving nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE involves its interaction with specific molecular targets and pathways. It may act by inhibiting enzymes or receptors involved in disease processes, leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Coumarin Derivatives: Such as warfarin and dicoumarol, which have anticoagulant properties.

Indole Derivatives: Known for their diverse biological activities, including antiviral and anticancer properties.

Uniqueness

1,3-DIETHYL 2-[4-(DIETHYLAMINO)PHENYL]-4-HYDROXY-4-METHYL-6-OXOCYCLOHEXANE-1,3-DICARBOXYLATE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties .